1-methyl-4-{[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one

• IUPAC Name: 1-methyl-4-[[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]pyridin-2-one
• InChI: InChI=1S/C19H26N4O2S/c1-14-11-20-19(26-3)21-18(14)25-13-15-5-8-23(9-6-15)12-16-4-7-22(2)17(24)10-16/h4,7,10-11,15H,5-6,8-9,12-13H2,1-3H3
• InChI Key: UEBJIXYVPGMNBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)CC3=CC(=O)N(C=C3)C)SC
• Molecular Formula: C19H26N4O2S
• Molecular Weight: 374.5 g/mol
• CAS No.: 2640895-29-8

Description

1-methyl-4-{[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one is a heterocyclic organic compound featuring a pyridin-2-one core fused with a pyrimidine ring system. The structure includes multiple functional groups: a methyl-substituted pyrimidine, a methylsulfanyl moiety, and a piperidinylmethyl substituent.

Comparison with Similar Compounds

Core Scaffold Variations

• 4-[2-(methylsulfanyl)pyrimidin-4-yl]-1,2-dihydropyridin-2-one () :
  This analogue shares the pyridin-2-one and pyrimidine moieties but lacks the piperidinylmethyl and additional methyl substituents. The absence of the piperidine ring may reduce lipophilicity (logP) and alter blood-brain barrier permeability compared to the target compound. The methylsulfanyl group in both compounds likely enhances π-π stacking interactions with hydrophobic enzyme pockets .

• Pyrido[1,2-a]pyrimidin-4-one derivatives (): Examples include 2-(3,4-dimethoxyphenyl)-7-(1-methylpiperidin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one. These compounds feature a fused pyrido-pyrimidine scaffold, differing in ring connectivity. Substituents like dimethoxyphenyl or fluorophenyl groups suggest targeting of G-protein-coupled receptors or kinases, whereas the target compound’s pyrimidine-pyridinone system may prioritize different binding modes .

Substituent Effects

• This modification mirrors strategies in neuroactive compounds to enhance CNS penetration .
• Methylsulfanyl vs. Methoxy Groups :
  The methylsulfanyl group (in the target compound) has greater electron-donating capacity and lipophilicity than methoxy groups (e.g., in derivatives), which could influence binding affinity and metabolic stability .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	4-[2-(methylsulfanyl)pyrimidin-4-yl]-1,2-dihydropyridin-2-one	2-(3,4-dimethoxyphenyl)-7-(1-methylpiperidin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one
Molecular Formula	C₂₀H₂₇N₅O₂S	C₁₀H₉N₃OS	C₂₂H₂₆N₄O₃
Molecular Weight (g/mol)	401.53	235.26	394.47
logP (Predicted)	~3.2 (moderate)	~1.8 (low)	~2.5 (moderate)
Solubility	Likely moderate	High (due to smaller size)	Low (bulky aromatic substituents)

Table 1: Comparative physicochemical properties. Data inferred from structural features and analogues in and .